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Compound of Interest

Compound Name:

1-[2-(2,4-

Dimethylphenyl)sulfonylphenyl]pip

erazine

CAS No.: 1639263-80-1

Cat. No.: B1433075

Get Quote

In the landscape of pharmaceutical analysis, the precise differentiation of a parent drug from its

closely related derivatives is paramount for ensuring product quality, safety, and efficacy. This

guide provides an in-depth technical comparison of Vortioxetine and its sulfone derivative, a

key potential impurity and metabolite. We will explore their structural nuances and present

robust analytical methodologies, supported by experimental data, to enable researchers,

scientists, and drug development professionals to confidently distinguish between these two

compounds.

Structural and Physicochemical Distinctions: The
Basis for Separation
Vortioxetine, chemically known as 1-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine, is an

antidepressant characterized by its bis-aryl-sulfanyl amine structure.[1][2][3] The sulfone

derivative, 1-[2-[(2,4-dimethylphenyl)sulfonyl]phenyl]piperazine, emerges from the oxidation of

the sulfide linker.[4][5] This seemingly minor chemical transformation profoundly impacts the

molecule's physicochemical properties, laying the groundwork for their analytical differentiation.
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The introduction of two oxygen atoms to the sulfur atom to form the sulfone group significantly

increases the molecule's polarity and molecular weight. This alteration is the cornerstone of the

analytical strategies detailed below.

Diagram 1: Chemical Structures

Vortioxetine
C₁₈H₂₂N₂S

MW: 298.45 g/mol
Oxidation

Vortioxetine Sulfone Derivative
C₁₈H₂₂N₂O₂S

MW: 330.45 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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